tert-butyl N-[3-(hydroxymethyl)azetidin-3-yl]carbamate hydrochloride

• IUPAC Name: tert-butyl N-[3-(hydroxymethyl)azetidin-3-yl]carbamate;hydrochloride
• InChI: InChI=1S/C9H18N2O3.ClH/c1-8(2,3)14-7(13)11-9(6-12)4-10-5-9;/h10,12H,4-6H2,1-3H3,(H,11,13);1H
• InChI Key: VDRHVXNPAHNKBK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1(CNC1)CO.Cl
• Molecular Formula: C9H19ClN2O3
• Molecular Weight: 238.71 g/mol

Description

“tert-butyl N-[3-(hydroxymethyl)azetidin-3-yl]carbamate hydrochloride” is a chemical compound with the molecular formula C9H19ClN2O3. It is also known by its CAS number 2173991-87-0. This compound is used as a reagent in the synthesis of phosphatidyl ethanolamines and ornithine.

Molecular Structure Analysis

The InChI code for this compound is 1S/C10H20N2O3.ClH/c1-9(2,3)15-8(14)12-6-10(7-13)4-11-5-10;/h11,13H,4-7H2,1-3H3,(H,12,14);1H. This code provides a detailed description of the molecule’s structure, including the number and type of atoms, and how they are connected.

Physical And Chemical Properties Analysis

The molecular weight of “tert-butyl N-[3-(hydroxymethyl)azetidin-3-yl]carbamate hydrochloride” is 238.71176. Unfortunately, other physical and chemical properties such as melting point, boiling point, and density were not available in the sources I found.

Scientific Research Applications

Enantioselective Synthesis and Drug Development

One significant application of related compounds is in the enantioselective synthesis of carbocyclic analogues of 2′-deoxyribonucleotides. The title compound, tert-butyl N-[(1R,3S,4R)-3-hydroxy-4-(hydroxymethyl)cyclopentyl]carbamate, demonstrates the relative substitution of the cyclopentane ring, indicating its importance as an intermediate for synthesizing these analogues (Ober et al., 2004).

Building Blocks for Carbapenems

Another application is in the development of new azetidinone building blocks for the synthesis of carbapenems, showcasing versatility in drug synthesis. The study presented a novel versatile building block, highlighting its potential utility in developing antibiotics (Khasanova et al., 2019).

Natural Product Synthesis

Additionally, tert-butyl N-[3-(hydroxymethyl)azetidin-3-yl]carbamate derivatives have been synthesized as intermediates in the production of natural product jaspine B. This compound has shown cytotoxic activity against several human carcinoma cell lines, illustrating its importance in medicinal chemistry research (Tang et al., 2014).

Photocatalysis and Chemical Transformations

Further applications include the use of related carbamate compounds in photocatalysis. For instance, the photoredox-catalyzed amination of o-hydroxyarylenaminones with tert-butyl ((perfluoropyridin-4-yl)oxy)carbamate established a new cascade pathway for assembling a range of 3-aminochromones under mild conditions, indicating the versatility of these compounds in facilitating complex chemical transformations (Wang et al., 2022).